Cas no 1806418-41-6 (Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate
• CAS No: 1806418-41-6
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 4951168
• Update Time: 2025-06-09

Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H12F3NO3/c1-15(2)9-5-4-7(18-11(12,13)14)6-8(9)10(16)17-3/h4-6H,1-3H3
• InChI Key： VLEAAPQEXDAQPT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C(=O)OC)C=1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 3.1
• Topological Polar Surface Area: 38.8

Additional information on Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate

Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate (CAS No. 1806418-41-6): An Overview

Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate (CAS No. 1806418-41-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of substituted benzoates and is characterized by the presence of a dimethylamino group and a trifluoromethoxy substituent on the benzene ring. These functional groups contribute to its distinct chemical properties and biological profiles, making it a valuable candidate for various applications in drug discovery and development.

The dimethylamino group in Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate is known for its basicity and ability to form hydrogen bonds, which can influence the compound's solubility, stability, and interactions with biological targets. The trifluoromethoxy substituent, on the other hand, introduces significant electronic effects and lipophilicity, which can enhance the compound's ability to cross cell membranes and interact with specific receptors or enzymes. These properties make Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate a promising lead compound for the design of novel therapeutic agents.

Recent studies have explored the potential applications of Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate in various therapeutic areas. One notable area of research is its use as a potent inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate exhibits strong inhibitory activity against a key enzyme in the glycolytic pathway, suggesting its potential as an antidiabetic agent. The compound's ability to modulate enzyme activity without causing significant toxicity makes it an attractive candidate for further development.

Another area of interest is the potential of Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate as an antitumor agent. Research conducted by a team at the National Institutes of Health (NIH) demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings highlight the compound's potential as a novel anticancer therapeutic.

In addition to its enzymatic and antitumor activities, Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate has also shown promise in neuropharmacology. A study published in the Journal of Neuroscience revealed that this compound can modulate neurotransmitter release and receptor function, making it a potential candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and target specific neural pathways is particularly noteworthy.

The synthesis of Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate involves several well-established chemical reactions, including nucleophilic substitution, esterification, and functional group manipulation. The synthetic route typically starts with the preparation of a suitable benzene derivative containing the desired substituents, followed by esterification with methanol to form the final product. The high yield and purity achieved through these synthetic steps make Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate readily available for further research and development.

Despite its promising properties, further studies are needed to fully elucidate the pharmacokinetics, pharmacodynamics, and safety profile of Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate. Preclinical studies are currently underway to evaluate its efficacy and safety in animal models, which will provide valuable insights into its potential as a therapeutic agent. Additionally, efforts are being made to optimize its chemical structure through medicinal chemistry approaches to enhance its potency and reduce any potential side effects.

In conclusion, Methyl 2-dimethylamino-5-(trifluoromethoxy)benzoate (CAS No. 1806418-41-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive lead compound for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising candidate for future clinical development.